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Application Notes: Removal of Reactive Dyes
from Wastewater

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: C.l.Reactive Black 3

CAS No.: 12236-78-1

Cat. No.: S1824607

1. Background The discharge of colored wastewater from the textile industry is a major environmental
concern. Reactive dyes, characterized by their soluble anionic nature, are designed to bond covalently with
textile fibers. However, a significant fraction (up to 30%) is hydrolyzed and wasted, leading to highly
colored effluent that is resistant to conventional aerobic biological treatment [1]. Their presence in water
bodies reduces sunlight penetration, disrupts aquatic photosynthesis, and can have toxic, carcinogenic, or

mutagenic effects [2] [3]. Therefore, effective treatment is crucial before discharge.

2. Promising Removal Strategies While conventional activated sludge plants have low removal efficiency
for soluble reactive dyes [1], several physicochemical methods show high efficacy. The table below

summarizes key strategies applicable to reactive dye removal:

Table 1: Strategies for Reactive Dye Removal from Wastewater

Reported Efficacy

Strate Mechanism Key Advantages
& 4 g for Similar Dyes
Adsorption Dye molecules High efficiency, Modified chitosan
accumulate on the simplicity of operation, beads achieved
surface of a solid cost-effectiveness, ~100% removal of
adsorbent [3]. sludge-free process, Reactive Black 5 [4].

recyclability [3].
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Strategy

Chemical Coagulation

Combined
Coagulation/Adsorption

Electrochemical
Treatment

Enzymatic Treatment

Mechanism

Destabilizes colloidal
dye particles using
coagulants (e.g., Al
salts), forming settleable
flocs [1].

Coagulation for bulk
removal, followed by
adsorption as a
polishing step [1].

Electrochemical
destruction of dye
molecules [5].

Specific enzymes (e.g.,
laccase) break down the
dye's chemical structure

[5].

Key Advantages

Effective full
decolorization; well-
established technology

[1].

Complete

decolorization; reduces
coagulant consumption
and sludge volume [1].

High efficiency;
performance enhanced
by effluent salinity [5].

Eco-friendly; operates
well at high salinity [5].

Reported Efficacy
for Similar Dyes

>90% removal of
Reactive Red 45
and Reactive Green
8 using Al(IIN [1].

99.9% dye and
95.7% COD removal
achieved for
reactive dyes [1].

95-100% color
removal reported for
Reactive Black 5
and Reactive Red
231 [5].

Up to 93% efficiency
for a chlorotriazine
reactive dye [5].

3. Workflow for Evaluating Treatment Methods The following diagram outlines a logical workflow for

selecting and testing a treatment method for a specific reactive dye like C.I. Reactive Black 3.
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Detailed Experimental Protocols

Protocol 1: Dye Removal by Adsorption Using Modified Chitosan Beads

This protocol is adapted from a recent study that achieved excellent removal of Reactive Black 5 using

sulfuric acid-treated chitosan beads modified with a Deep Eutectic Solvent (DES) [4].

1.1 Adsorbent Synthesis

¢ Unmodified Chitosan Beads (un-Ch): Dissolve chitosan (40 g/L) in 2% (v/v) acetic acid with stirring
at 333 K for 24 hours. Drop the viscous solution into a 2.5 M NaOH solution using a syringe to form
spherical beads. Leave overnight in NaOH, then wash thoroughly with water until neutral pH. Air-dry
at room temperature [4].

e DES Modification: Prepare a DES by mixing choline chloride and urea in a 1:2 molar ratio at 353 K
until a clear liquid forms. Combine the wet un-Ch beads with the DES in a 1:1 weight ratio. Keep
under vacuum with stirring at 333 K overnight. Let stand for 24 hours, then wash and air-dry (termed
Ch-DES) [4].

e Acid Treatment: Soak the Ch-DES beads in purified water for 5 hours. Remove excess water and
treat with 0.1 M sulfuric acid for 5 hours under stirring. Rinse extensively with water until neutral pH
and air-dry. The final product is ST-Ch-DES [4].

1.2 Batch Adsorption Experiment

¢ Prepare dye solutions of C.I. Reactive Black 3 at desired concentrations (e.g., 25-250 mg/L) [4].

¢ In a series of Erlenmeyer flasks, add a fixed dose (e.g., 1 g/L) of ST-Ch-DES adsorbent to a known
volume of dye solution.

o Key Parameters to Test:

Initial Dye Concentration: Vary from low to high.

[¢]

[¢]

Solution pH: Adjust across a range (e.g., 3-9) using NaOH or HCI.
Contact Time: Take samples at different time intervals to establish kinetics.
o Temperature: Conduct experiments at 298 K, 308 K, and 318 K for isotherm modeling.
e Agitate the flasks in a shaker incubator at constant speed until equilibrium.
o Filter the samples and analyze the supernatant spectrophotometrically at the dye's Amax to determine
residual concentration.

[e]

1.3 Data Analysis
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e Calculate adsorption capacity: ge = (Co - Ce) * V / m, where ge is capacity (mg/g), Co and
Ce are initial and equilibrium concentrations (mg/L), V is solution volume (L), and m is adsorbent mass
(9) [4].

¢ Fit kinetic data to Pseudo-first-order and Pseudo-second-order models.

e Fit equilibrium data to Langmuir and Freundlich isotherm models.

Table 2: Expected Performance Based on Similar Reactive Dye (Reactive Black 5) [4]

Parameter Value /| Outcome

Maximum Adsorption Capacity 116.78 mg/g (at 298 K) to 379.90 mg/g (at 318 K)

(Langmuir)

Optimal Kinetic Model Pseudo-second-order (at lower concentrations)

Effect of Salinity Performance maintained or enhanced with NaCl (up to 20
g/L)

Regeneration & Reuse ~42% dye desorption in one cycle; >80% removal efficiency

after 5 uses

Protocol 2: Dye Removal by Combined Coagulation-Adsorption

This hybrid protocol offers a robust "end-of-pipe" solution, using coagulation for bulk removal and

adsorption for polishing, reducing overall chemical consumption and sludge production [1].

2.1 Coagulation Step

e Use a standard jar test apparatus.

e Prepare synthetic wastewater containing C.I. Reactive Black 3 (e.g., 100 mg/L).

e Pour equal volumes into several beakers. Adjust the pH to an optimal range (typically 3.5-5.0 for Al-
based coagulants) [1].

e Add varying doses of a coagulant (e.g., Alum - Al2(SOa)3) during rapid mixing (e.g., 150 rpm for 2
minutes).

¢ Follow with slow mixing (e.g., 30 rpm for 20 minutes) to promote floc growth.

¢ Allow 30-60 minutes for sedimentation.

¢ Collect the supernatant and measure the residual dye and COD. Determine the optimum coagulant
dose.
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2.2 Adsorption Polishing Step

Take the supernatant from the optimal coagulation test.
Add a small, predetermined dose of a high-efficiency adsorbent. This could be the ST-Ch-DES beads

from Protocol 1 or commercial activated carbon (e.g., 0.1-0.5 g/L) [1].
Agitate the mixture for a set time (e.g., 60-120 minutes).
Filter the solution and analyze the final supernatant for dye, COD, and Total Organic Carbon (TOC).

Expected Outcome: This combined method can achieve >99% dye removal and >95% COD reduction, with

roughly half the coagulant consumption compared to coagulation alone [1].

Conclusion and Recommendations

For the removal of C.I. Reactive Black 3 from wastewater, the following approaches are recommended based

on treatment goals:

¢ For High Efficiency & Reusability: The adsorption process using modified chitosan (ST-Ch-
DES) is highly promising. It is eco-friendly, effective across a range of concentrations, and can be
regenerated multiple times [4].

¢ For Robust, End-of-Pipe Treatment: The combined Al(lll) coagulation | carbon adsorption
process is exceptionally effective, achieving near-complete pollutant removal and making water reuse
a possibility [1].

e For Saline Wastewaters: Electrochemical and enzymatic treatments are particularly
advantageous as their performance is not hindered—and can even be enhanced—nby the high salt
content common in textile effluents [5].

Initial bench-scale tests following the provided protocols are crucial to determine the optimal parameters and

expected performance for C.I. Reactive Black 3 specifically.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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